Cas no 77-27-0 (4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylbutyl)-5-(2-propen-1-yl)-2-thioxo-)

• Product Name: 4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylbutyl)-5-(2-propen-1-yl)-2-thioxo-
• CAS No: 77-27-0
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• CID: 565063
• Update Time: 2025-04-19

4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylbutyl)-5-(2-propen-1-yl)-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylbutyl)-5-(2-propen-1-yl)-2-thioxo-
• ***
• 5-pentan-2-yl-5-prop-2-enyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• Thiamylal
• 5-Allyl-5-(1-methylbutyl)-2-thiobarbituric acid
• Bio-Tal
• NSC 120815
• Surital
• Thioquinalbarbitone
• Thioseconal

• Inchi： 1S/C12H18N2O2S/c1-4-6-8(3)12(7-5-2)9(15)13-11(17)14-10(12)16/h5,8H,2,4,6-7H2,1,3H3,(H2,13,14,15,16,17)
• InChI Key： XLOMZPUITCYLMJ-UHFFFAOYSA-N
• SMILES： S=C1NC(C(C(N1)=O)(CC=C)C(C)CCC)=O

Computed Properties

• Exact Mass: 254.10900

Experimental Properties

• Density: 1.1828 (rough estimate)
• Melting Point: 132-133°
• Refractive Index: 1.5510 (estimate)
• PSA: 90.29000
• LogP: 2.17360

4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylbutyl)-5-(2-propen-1-yl)-2-thioxo- Security Information

• Hazardous Material transportation number：UN 3249
• WGK Germany：3
• Hazard Category Code： 23/24/25
• Safety Instruction： 36/37/39-45
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R23/24/25